Cas no 845827-13-6 (5-Bromo-2-(difluoromethyl)pyridine)

5-Bromo-2-(difluoromethyl)pyridine is a halogenated pyridine derivative featuring a difluoromethyl substituent at the 2-position and a bromine atom at the 5-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective fluorination. The presence of both bromine and difluoromethyl groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for constructing complex heterocyclic frameworks. The compound is typically handled under inert atmospheres to maintain purity and reactivity.
5-Bromo-2-(difluoromethyl)pyridine structure
845827-13-6 structure
Product Name:5-Bromo-2-(difluoromethyl)pyridine
CAS No:845827-13-6
MF:C6H4BrF2N
MW:208.003467559814
MDL:MFCD11977429
CID:706880
PubChem ID:53415062
Update Time:2025-06-07

5-Bromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(difluoromethyl)pyridine
    • 5-Bromo-alpha,alpha-difluoro-2-picoline
    • Pyridine, 5-bromo-2-(difluoromethyl)-
    • 5-bromo-2-difluoromethylpyridine
    • Pyridine,5-bromo-2-(difluoromethyl)
    • RW4007
    • 3-Bromo-6-(difluoromethyl)pyridine
    • Pyridine,5-bromo-2-(difluoromethyl)-
    • AK103226
    • QXLZRIGSWWQOLG-UHFFFAOYSA-N
    • 2-(Difluoromethyl)-5-bromopyridine
    • BBL103532
    • 3005AC
    • STL557342
    • PC49144
    • FCH1408906
    • AB65154
    • ST2406092
    • AX8234765
    • 5-Bromo-2-(difluoromethyl)pyridine (ACI)
    • MDL： MFCD11977429
    • Inchi： 1S/C6H4BrF2N/c7-4-1-2-5(6(8)9)10-3-4/h1-3,6H
    • InChI Key： QXLZRIGSWWQOLG-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(Br)=CN=1)F

Computed Properties

  • Exact Mass: 206.95000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Density: 1.64
  • Melting Point: 35-40 °C
  • Boiling Point: 206.6°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:192.2°F
    Degrees Celsius:89°C
  • PSA: 12.89000
  • LogP: 2.78170

5-Bromo-2-(difluoromethyl)pyridine Security Information

5-Bromo-2-(difluoromethyl)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-(difluoromethyl)pyridine Pricemore >>

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5-Bromo-2-(difluoromethyl)pyridine Production Method

Production Method 1

1240611-21-5 1240611-21-5
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Phosphoric acid Solvents: N-Methyl-2-pyrrolidone ;  rt → 127 °C; 0.5 - 1 h, 127 °C → 135 °C; 2 h, 135 °C; 135 °C → 15 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10 - 11
Reference
Development of a Practical Sequence for Difluoromethylation of 2-Bromopyridines via Copper-Mediated Reductive Coupling and Decarboxylation
Zeng, Xingzhong; et al, Asian Journal of Organic Chemistry, 2015, 4(11), 1262-1264

Production Method 2

31181-90-5 31181-90-5
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane ;  4 h, rt
Reference
Room Temperature Deoxyfluorination of Benzaldehydes and α-Ketoesters with Sulfuryl Fluoride and Tetramethylammonium Fluoride
Melvin, Patrick R.; et al, Organic Letters, 2019, 21(5), 1350-1353

Production Method 3

1438388-96-5 1438388-96-5
223463-13-6 223463-13-6
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Cuprous iodide ,  Potassium fluoride Solvents: Dimethylacetamide ;  24 h, 100 °C
Reference
Copper-mediated difluoromethylation of (hetero)aryl iodides and β-styryl Halides with tributyl(difluoromethyl)stannane
Prakash, G. K. Surya; et al, Angewandte Chemie, 2012, 51(48), 12090-12094

Production Method 4

294181-95-6 294181-95-6
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  5 min, < 25 °C; 1 h, rt; rt → 15 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, < 25 °C
2.1 Reagents: Phosphoric acid Solvents: N-Methyl-2-pyrrolidone ;  rt → 127 °C; 0.5 - 1 h, 127 °C → 135 °C; 2 h, 135 °C; 135 °C → 15 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10 - 11
Reference
Development of a Practical Sequence for Difluoromethylation of 2-Bromopyridines via Copper-Mediated Reductive Coupling and Decarboxylation
Zeng, Xingzhong; et al, Asian Journal of Organic Chemistry, 2015, 4(11), 1262-1264

Production Method 5

624-28-2 624-28-2
667-27-6 667-27-6
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ;  10 min, rt → 50 °C; 10 min, 50 °C → 70 °C; 70 °C → 50 °C; 2 h, 50 °C
1.2 Reagents: Monopotassium phosphate Solvents: Ethyl acetate ;  < 30 °C; 0.5 h, 25 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  5 min, < 25 °C; 1 h, rt; rt → 15 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, < 25 °C
3.1 Reagents: Phosphoric acid Solvents: N-Methyl-2-pyrrolidone ;  rt → 127 °C; 0.5 - 1 h, 127 °C → 135 °C; 2 h, 135 °C; 135 °C → 15 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10 - 11
Reference
Development of a Practical Sequence for Difluoromethylation of 2-Bromopyridines via Copper-Mediated Reductive Coupling and Decarboxylation
Zeng, Xingzhong; et al, Asian Journal of Organic Chemistry, 2015, 4(11), 1262-1264

Production Method 6

1438388-96-5 1438388-96-5
223463-13-6 223463-13-6
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Cuprous iodide ,  Potassium fluoride Solvents: Dimethylacetamide ;  24 h, 100 - 120 °C
Reference
Tributyl(difluoromethyl)stannane
Prakash, G. K. Surya; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1,

Production Method 7

294181-95-6 294181-95-6
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Water ,  Potassium fluoride Solvents: Dimethylformamide ;  3 h, 170 °C
Reference
An efficient route to difluoromethylated pyridines
Fujikawa, Kenichi; et al, Synthesis, 2012, 44(19), 3015-3018

Production Method 8

223463-13-6 223463-13-6
205865-67-4 205865-67-4
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Cuprous iodide Solvents: Dimethyl sulfoxide ;  rt; 15 h, 60 °C
1.2 Reagents: Water
2.1 Reagents: Water ,  Potassium fluoride Solvents: Dimethylformamide ;  3 h, 170 °C
Reference
An efficient route to difluoromethylated pyridines
Fujikawa, Kenichi; et al, Synthesis, 2012, 44(19), 3015-3018

Production Method 9

754-25-6 754-25-6
845827-13-6 845827-13-6
Reaction Conditions
1.1 Catalysts: Calcium iodide Solvents: N-Methyl-2-pyrrolidone ;  45 °C; 1 h, 45 °C; 45 °C → rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  45 min, rt
2.1 Reagents: Cuprous iodide ,  Potassium fluoride Solvents: Dimethylacetamide ;  24 h, 100 °C
Reference
Copper-mediated difluoromethylation of (hetero)aryl iodides and β-styryl Halides with tributyl(difluoromethyl)stannane
Prakash, G. K. Surya; et al, Angewandte Chemie, 2012, 51(48), 12090-12094

Production Method 10

81290-20-2 81290-20-2
845827-13-6 845827-13-6
Reaction Conditions
1.1 Reagents: Calcium iodide Solvents: N-Methyl-2-pyrrolidone ;  45 °C
2.1 Reagents: Cuprous iodide ,  Potassium fluoride Solvents: Dimethylacetamide ;  24 h, 100 - 120 °C
Reference
Tributyl(difluoromethyl)stannane
Prakash, G. K. Surya; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1,

5-Bromo-2-(difluoromethyl)pyridine Raw materials

5-Bromo-2-(difluoromethyl)pyridine Preparation Products

5-Bromo-2-(difluoromethyl)pyridine Related Literature

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